Methanesulfonic acid, trifluoro-, dimethylphenylsilyl ester

• CAS RN: 99542-59-3
• Molecular Formula: C9H11F3O3SSi
• Molecular Weight: 284.33 g/mol
• IUPAC Name: [dimethyl(phenyl)silyl] trifluoromethanesulfonate
• InChI: InChI=1S/C9H11F3O3SSi/c1-17(2,8-6-4-3-5-7-8)15-16(13,14)9(10,11)12/h3-7H,1-2H3
• InChI Key: JQLMBSVQSNYJKF-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C1=CC=CC=C1)OS(=O)(=O)C(F)(F)F

Description

Methanesulfonic acid, trifluoro-, dimethylphenylsilyl ester is a useful research compound. Its molecular formula is C9H11F3O3SSi and its molecular weight is 284.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Phenyldimethylsilyl triflate was prepared by cooling 5 ml of phenyldimethylsilyl chloride to a temperature between 0° and 5° C., and then adding 4.2 ml of trifluoromethanesulfonic acid in a dropwise fashion over a period of about 30 minutes. The resulting mixture was then stirred at a temperature of between 0° and 5° C. for about 6 hours, and subsequently left to stand, with cooling, overnight. The resulting preparation could be used without any further purification.

Synthesis routes and methods II

Procedure details